Cas no 1806255-43-5 (Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806255-43-5
• MF: C₉H₇F₃N₂O₅
• MW: 280.157492876053
• CID: 4842817
• Update Time: 2025-10-28

Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C9H7F3N2O5/c1-4-6(8(15)18-2)13-3-5(7(4)14(16)17)19-9(10,11)12/h3H,1-2H3
• InChI Key： CZVUUJGSZDPKJL-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(=O)OC)C(C)=C1[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 2.4
• Topological Polar Surface Area: 94.2

Additional information on Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate

Recent Advances in the Study of Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806255-43-5)

Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate (CAS: 1806255-43-5) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, structural optimization, and biological activity, making it a compound of interest for researchers aiming to develop novel therapeutic agents.

The synthesis of Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate has been refined in recent years to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel catalytic method that enhances the efficiency of the trifluoromethoxy group introduction, a critical step in the synthesis process. This advancement not only reduces production costs but also minimizes unwanted byproducts, which is crucial for scaling up production for pharmaceutical applications.

In terms of biological activity, Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate has been investigated for its potential as a kinase inhibitor. Kinases are key targets in cancer therapy, and preliminary in vitro studies have demonstrated that this compound exhibits selective inhibition against certain kinase isoforms. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound showed moderate to high activity against EGFR (Epidermal Growth Factor Receptor), a well-known oncogenic target. These findings suggest its potential utility in designing next-generation tyrosine kinase inhibitors.

Beyond oncology, this compound has also been explored for its antimicrobial properties. Research published in European Journal of Medicinal Chemistry in 2023 highlighted its efficacy against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This discovery opens new avenues for addressing antibiotic resistance, a pressing global health challenge.

Despite these promising results, challenges remain in the development of Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate as a therapeutic agent. Pharmacokinetic studies indicate that the compound has limited bioavailability, necessitating further structural modifications to improve its absorption and distribution profiles. Additionally, toxicity assessments are ongoing to ensure its safety for clinical use. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable drug candidates.

In conclusion, Methyl 3-methyl-4-nitro-5-(trifluoromethoxy)pyridine-2-carboxylate represents a versatile scaffold with significant potential in multiple therapeutic areas. Recent advancements in its synthesis and biological evaluation underscore its value as a lead compound for future drug development. Continued research will be essential to fully realize its clinical applications and address existing limitations.